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Compound of Interest

Compound Name: 2-Mercapto-5-methylpyridine

Cat. No.: B098678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-mercapto-5-
methylpyridine and its derivatives as versatile building blocks in the synthesis of

pharmaceutical compounds. The following sections detail the synthesis of a key

pharmaceutical intermediate derived from the 2-mercapto-5-methylpyridine scaffold, its

application in the synthesis of the proton pump inhibitor Tenatoprazole, and the mechanism of

action of this drug class.

Introduction
2-Mercapto-5-methylpyridine is a heterocyclic thiol that serves as a crucial starting material

and intermediate in the synthesis of various biologically active molecules. Its unique electronic

and structural features, including the nucleophilic thiol group and the pyridine ring, allow for a

wide range of chemical modifications, making it a valuable scaffold in medicinal chemistry. This

document focuses on its application in the synthesis of imidazo[4,5-b]pyridine derivatives, a

class of compounds known for their diverse pharmacological activities, including their use as

proton pump inhibitors (PPIs).

One notable example is the synthesis of Tenatoprazole, a next-generation PPI with a longer

plasma half-life compared to other drugs in its class.[1][2][3] Tenatoprazole features an

imidazopyridine core, which can be constructed from precursors derived from 2-mercapto-5-
methylpyridine.
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Synthetic Applications: Synthesis of a
Tenatoprazole Precursor
A key intermediate in the synthesis of Tenatoprazole is 2-mercapto-5-methoxyimidazo[4,5-

b]pyridine. While direct synthesis from 2-mercapto-5-methylpyridine is not widely reported, a

multi-step synthesis starting from the related and readily available 2-chloro-5-methylpyridine

provides a clear pathway to this important precursor. This synthetic route highlights the

versatility of the 5-methylpyridine scaffold.

The overall synthetic workflow is depicted below:
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2-Chloro-5-methylpyridine NitrationHNO₃, H₂SO₄ 2-Chloro-5-methyl-3-nitropyridine AminationNH₃ 2-Amino-5-methyl-3-nitropyridine ReductionReduction (e.g., Fe/HCl) 2,3-Diamino-5-methylpyridine CyclizationCS₂ 2-Mercapto-5-methylimidazo[4,5-b]pyridine Further Modification (e.g., Methoxylation) Tenatoprazole Precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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